N-(5-acetamido-2-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide

• IUPAC Name: N-(5-acetamido-2-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide
• InChI: InChI=1S/C15H19N3O4S/c1-9(19)16-10-3-4-13(22-2)11(7-10)18-15(21)12-8-23-6-5-14(20)17-12/h3-4,7,12H,5-6,8H2,1-2H3,(H,16,19)(H,17,20)(H,18,21)
• InChI Key: UPMVORLOHCFOCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)OC)NC(=O)C2CSCCC(=O)N2
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

N-(5-acetamido-2-methoxyphenyl)-5-oxo-1,4-thiazepane-3-carboxamide, also known as AMT, is a compound that has gained attention in the scientific community for its potential use in various research applications.

Scientific Research Applications

Stereochemistry and Pharmacological Profile Improvement

The stereochemistry of related compounds, such as phenylpiracetam and its methyl derivative, has shown significant pharmacological benefits. These compounds, based on the pyrrolidin-2-one pharmacophore, have demonstrated efficacy in facilitating memory processes and attenuating cognitive function impairment associated with various conditions. The research underlines the importance of enantiomerically pure compounds in improving the pharmacological profile of drugs, including those structurally similar to the specified compound (Veinberg et al., 2015).

Degradation and Environmental Impact

Advanced oxidation processes (AOPs) have been utilized to degrade acetaminophen, a compound related to the one , from aqueous media. The study provides insights into the kinetics, mechanisms, and by-products of degradation, underscoring the environmental implications of pharmaceutical compounds. The research highlights the need for effective treatment technologies to mitigate the environmental impact of such compounds (Qutob et al., 2022).

Biological Effects and Toxicology

An update on the toxicology and biological effects of acetamide, formamide, and their derivatives, closely related to the compound , emphasizes the commercial importance and the biological consequences of exposure. This comprehensive review covers various aspects of toxicology, providing a detailed understanding of the biological responses and the environmental toxicology of these materials (Kennedy, 2001).

Analgesic Mechanisms and Effects

The mechanisms and effects of acetaminophen, a compound related to the specified chemical, have been thoroughly reviewed, focusing on its analgesic action. This includes the metabolization to AM404 and its interaction with various receptors, highlighting the complex pathways through which analgesia is induced. The review also discusses the implications for pain management techniques involving acetaminophen, providing a comprehensive understanding of its analgesic mechanisms (Ohashi & Kohno, 2020).